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Introduction:

Closthioamide is a novel polythioamide antibiotic with potent bactericidal activity against a

broad spectrum of Gram-positive bacteria, including clinically significant pathogens such as

methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant enterococci

(VRE).[1][2][3][4] Its unique mechanism of action involves the inhibition of bacterial DNA gyrase

and topoisomerase IV, specifically targeting their ATPase activity.[1][2][5] This differs from the

mechanism of other gyrase inhibitors like quinolones and aminocoumarins, making

Closthioamide a promising candidate for combating drug-resistant infections.[1][2] This

document provides a detailed protocol for determining the Minimum Inhibitory Concentration

(MIC) of Closthioamide against S. aureus using the broth microdilution method, a standard

and widely accepted technique for antimicrobial susceptibility testing.[6][7]

Data Presentation
The following table summarizes the reported MIC90 values for Closthioamide against a range

of clinically isolated staphylococci, demonstrating its high potency.
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Organism Panel Number of Strains MIC90 (mg/L)

Staphylococci Not Specified 0.027 - 0.44

Data sourced from a study on the mode of action of Closthioamide, which highlighted its

resistance-breaking antibacterial activities.[1]

Experimental Protocols
Protocol: Broth Microdilution Assay for MIC
Determination of Closthioamide against S. aureus
This protocol is adapted from established broth microdilution methods and is intended to

determine the lowest concentration of Closthioamide that inhibits the visible growth of S.

aureus.[6][7][8][9][10]

Materials:

Closthioamide (analytical grade)

Staphylococcus aureus strain (e.g., ATCC 29213 as a quality control strain, or clinical

isolates)[11][12]

Cation-adjusted Mueller-Hinton Broth (CAMHB)[6][11][13]

Sterile 96-well microtiter plates[7][9][10]

Sterile reservoirs and multichannel pipettes

Spectrophotometer or McFarland turbidity standards

Incubator (35 ± 2°C)[7][12]

Dimethyl sulfoxide (DMSO) for stock solution preparation (if required)

Procedure:

Preparation of Closthioamide Stock Solution:
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Prepare a stock solution of Closthioamide at a concentration of 10 mg/mL in a suitable

solvent (e.g., DMSO).

Further dilute the stock solution in CAMHB to create a working solution at twice the

highest desired final concentration to be tested.

Preparation of Bacterial Inoculum:

From a fresh (18-24 hours) agar plate, select 3-5 isolated colonies of S. aureus.

Suspend the colonies in sterile saline or CAMHB.

Adjust the turbidity of the bacterial suspension to match a 0.5 McFarland standard, which

corresponds to approximately 1-2 x 10⁸ CFU/mL.[10]

Dilute this adjusted suspension in CAMHB to achieve a final inoculum density of

approximately 5 x 10⁵ CFU/mL in the test wells.[13]

Serial Dilution in Microtiter Plate:

Add 100 µL of sterile CAMHB to wells 2 through 12 of a 96-well microtiter plate.

Add 200 µL of the working Closthioamide solution (at twice the highest final

concentration) to well 1.

Perform a two-fold serial dilution by transferring 100 µL from well 1 to well 2, mixing

thoroughly, and then transferring 100 µL from well 2 to well 3, and so on, until well 10.

Discard 100 µL from well 10.

Well 11 will serve as the growth control (containing bacteria but no drug). Add 100 µL of

CAMHB.

Well 12 will serve as the sterility control (containing only medium). Add 100 µL of CAMHB.

Inoculation:

Add 100 µL of the prepared bacterial inoculum to wells 1 through 11. Do not inoculate the

sterility control well (well 12). The final volume in each well will be 200 µL.
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Incubation:

Cover the microtiter plate and incubate at 35 ± 2°C for 16-20 hours in ambient air.[7][10]

[12]

Determination of MIC:

Following incubation, visually inspect the wells for turbidity. The MIC is the lowest

concentration of Closthioamide at which there is no visible growth of bacteria.[7][9]

Visualizations
Closthioamide's Mechanism of Action

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://en.wikipedia.org/wiki/Broth_microdilution
https://www.researchgate.net/publication/5576597_Agar_and_broth_dilution_methods_to_determine_the_minimal_inhibitory_concentration_MIC_of_antimicrobial_substance
https://pmc.ncbi.nlm.nih.gov/articles/PMC6007098/
https://www.benchchem.com/product/b12422212?utm_src=pdf-body
https://en.wikipedia.org/wiki/Broth_microdilution
https://m.youtube.com/watch?v=nxcU9_XyXsE
https://www.benchchem.com/product/b12422212?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12422212?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Closthioamide

DNA GyraseInhibits

Topoisomerase IV

Inhibits

ATPase Function DNA ReplicationBlocks Bacterial Cell DeathLeads to

Preparation

Assay Setup

Analysis

Prepare Closthioamide
Stock Solution

Perform 2-fold Serial Dilution
in 96-well Plate

Prepare S. aureus
Inoculum (0.5 McFarland)

Inoculate Wells with
Bacterial Suspension

Incubate at 35°C
for 16-20 hours

Visually Read MIC
(Lowest concentration with no growth)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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